Cas no 870765-38-1 (4-(2,3-dichlorophenyl)-1-piperazinebutanol)

• Product Name: 4-(2,3-dichlorophenyl)-1-piperazinebutanol
• CAS No: 870765-38-1
• MF: C₁₄H₂₀Cl₂N₂O
• MW: 303.227401733398
• MDL: MFCD12913403
• CID: 860183
• PubChem ID: 44203060
• Update Time: 2025-10-24

4-(2,3-dichlorophenyl)-1-piperazinebutanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-4-(4-hydroxybutyl)piperazine
• 4-(2,3-Dichlorophenyl)-1-piperazinebutanol
• 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butan-1-ol
• PB33114
• 870765-38-1
• TWCMWDBARFJWIY-UHFFFAOYSA-N
• 1-Piperazinebutanol, 4-(2,3-dichlorophenyl)-
• SCHEMBL1193610
• DTXSID70657868
• AKOS025290849
• P11507
• CS-0055290
• 4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butan-1-ol
• FDX7MZ7UFX
• AC-28367
• 4-[4-(2,3-Dichloro-phenyl)-piperazin-1-yl]-butan-1-ol
• DB-190202
• 4-(2,3-dichlorophenyl)-1-piperazinebutanol

• MDL： MFCD12913403
• Inchi： 1S/C14H20Cl2N2O/c15-12-4-3-5-13(14(12)16)18-9-7-17(8-10-18)6-1-2-11-19/h3-5,19H,1-2,6-11H2
• InChI Key： TWCMWDBARFJWIY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(CCCCO)CC1)Cl

Computed Properties

• Exact Mass: 302.0952687g/mol
• Monoisotopic Mass: 302.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 442.8±45.0 °C at 760 mmHg
• Flash Point: 221.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2,3-dichlorophenyl)-1-piperazinebutanol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT